Cas no 221530-44-5 ((1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile)

(1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile is a specialized organic compound featuring a fused indene-furan core with an exocyclic acrylonitrile moiety. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic chemistry, particularly for constructing complex heterocyclic systems or functionalized polycyclic frameworks. The conjugated system and electron-withdrawing nitrile group enhance its utility in cycloaddition reactions or as a precursor for photoactive materials. Its rigid scaffold offers stereochemical control in synthesis, while the unsaturated ketone-like functionality allows for further derivatization. The compound is typically handled under inert conditions due to potential sensitivity to air or moisture. Its precise applications depend on tailored reaction conditions and target molecular architectures.

(1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile structure

221530-44-5 structure

Product Name:(1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile

CAS No:221530-44-5

MF:C₁₃H₁₁NO

MW:197.232543230057

CID:244267

PubChem ID:11830381

Update Time:2025-05-30

(1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

- Acetonitrile,2-(1,2,6,7-tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)-
- (1,2,6,7,-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile
- (1,6,7,8-tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)acetonitrile
- 1,2,6,7-tetrahydro-8H-indeno[5,4-6]furan-8-ylideneacetonitrile
- 1,2,6,7-tetrahydro-8H-indeno[5,4-b]furan-8-ylideneacetonitrile
- 2-(1,2,6,7-tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile
- Acetonitrile,2-(1,2,6,7-tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)
- Acetonitrile, 2-(1,2,6,7-tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)-, (2E)-
- (E)-(1,6,7,8-tetrahydro-2H-indeno[5,4-b]-furan-8-ylidene)acetonitrile
- (E)-(1,6,7,8-Tetrahydro-2H-indeno[5,4-b]furan-8-ylidene)acetonitrile
- (2E)-2-(1,2,6,7-tetrahydrocyclopenta[e][1]benzofuran-8-ylidene)acetonitrile
- 2-[(8E)-1H,2H,6H,7H,8H-INDENO[5,4-B]FURAN-8-YLIDENE]ACETONITRILE
- CS-14592
- (E)-(1,6,7,8-Tetrahydro-2H-indeno[5,4- b]furan-8-ylidene)acetonitrile
- (2E)-(1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile
- CS-M2278
- 221530-44-5
- SCHEMBL339504
- A880086
- (E)-2-(1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile
- AKOS006314749
- 196597-79-2
- DTXSID10474076
- starbld0009326
- (E)-2-(6,7-Dihydro-1H-indeno[5,4-b]furan-8(2H)-ylidene)acetonitrile
- TUFWVKLKUFXARX-BJMVGYQFSA-N
- (1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile
- Inchi： 1S/C13H11NO/c14-7-5-10-2-1-9-3-4-12-11(13(9)10)6-8-15-12/h3-5H,1-2,6,8H2/b10-5+
- InChI Key： TUFWVKLKUFXARX-BJMVGYQFSA-N
- SMILES： O1CCC2=C1C=CC1CC/C(=C\C#N)/C2=1

Computed Properties

Exact Mass: 197.08400
Monoisotopic Mass: 197.084
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 338
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 33A^2
XLogP3: 2

Experimental Properties

Density: 1.321
Melting Point: 149-1510C
Boiling Point: 392.132°C at 760 mmHg
Flash Point: 164.971°C
Refractive Index: 1.711
Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly)
PSA: 33.02000
LogP: 2.47468
Vapor Pressure: 0.0±0.9 mmHg at 25°C

(1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：-20°C Freezer

(1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	T293730-5mg	(1,2,6,7,-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile	221530-44-5	5mg	$ 144.00	2023-09-06
TRC	T293730-10mg	(1,2,6,7,-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile	221530-44-5	10mg	$ 196.00	2023-09-06
TRC	T293730-25mg	(1,2,6,7,-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile	221530-44-5	25mg	$ 454.00	2023-09-06
TRC	T293730-50mg	(1,2,6,7,-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile	221530-44-5	50mg	$839.00	2023-05-17
TRC	T293730-100mg	(1,2,6,7,-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile	221530-44-5	100mg	$1539.00	2023-05-17

(1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile Production Method

(1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile Related Literature

1. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An asymmetric supercapacitor based on controllable WO3 nanorod bundle and alfalfa-derived porous carbon†

Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642

Additional information on (1,2,6,7,-Tetrahydro-8H-indeno5,4-bfuran-8-ylidene)acetonitrile

Comprehensive Overview of (1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile (CAS No. 221530-44-5)

The compound (1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile (CAS No. 221530-44-5) is a specialized organic molecule with a unique fused-ring structure. Its chemical architecture combines an indene core with a furan moiety, functionalized by an acetonitrile group. This structural complexity makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The CAS No. 221530-44-5 serves as a critical identifier for researchers sourcing this compound for advanced applications.

In recent years, the demand for heterocyclic compounds like (1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile has surged due to their versatility in drug discovery. Searches for "indeno-furan derivatives" and "acetonitrile applications in medicinal chemistry" reflect growing interest in its potential as a building block for kinase inhibitors or antimicrobial agents. Its fused-ring system mimics bioactive natural products, aligning with trends in targeted therapy development.

The synthesis of CAS No. 221530-44-5 typically involves multi-step organic reactions, including cyclization and condensation processes. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying its purity, a frequent topic in academic forums discussing "quality control for complex heterocycles." Researchers emphasize the importance of stereochemical integrity due to its potential influence on biological activity.

Beyond pharmaceuticals, this compound’s π-conjugated system attracts attention in organic electronics. Queries like "organic semiconductors with indeno-furan cores" highlight its exploratory use in OLEDs or photovoltaic materials. The acetonitrile substituent may enhance electron-withdrawing properties, a feature debated in recent publications on "molecular engineering for optoelectronics."

Environmental and safety profiles of (1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile are rigorously documented. While not classified as hazardous, proper handling protocols are emphasized in safety data sheets (SDS), addressing common search terms like "CAS 221530-44-5 handling precautions." Storage under inert conditions is recommended to preserve its stability.

The commercial availability of CAS No. 221530-44-5 through specialty chemical suppliers meets demand from R&D sectors. Pricing trends correlate with its niche application scope, often discussed under "cost analysis of rare heterocyclic compounds." Patent databases reveal its inclusion in proprietary formulations, particularly in anticancer and anti-inflammatory research pipelines.

Future directions for this compound may involve structure-activity relationship (SAR) studies, a hot topic in AI-driven drug discovery. Machine learning models predicting "indeno-furan bioactivity" could accelerate its therapeutic exploitation. Meanwhile, advances in green chemistry may optimize its synthesis, reducing reliance on traditional solvents.

In summary, (1,2,6,7-Tetrahydro-8H-indeno[5,4-b]furan-8-ylidene)acetonitrile exemplifies the intersection of synthetic complexity and multidisciplinary utility. Its CAS No. 221530-44-5 remains a pivotal reference for researchers navigating the evolving landscape of functionalized heterocycles.